Cas no 107831-14-1 (Hexanoic acid,6-[4-[[5-(1H-imidazol-1-yl)pentyl]oxy]phenoxy]-2,2-dimethyl-)

• Product Name: Hexanoic acid,6-[4-[[5-(1H-imidazol-1-yl)pentyl]oxy]phenoxy]-2,2-dimethyl-
• CAS No: 107831-14-1
• MF: C₂₂H₃₂N₂O₄
• MW: 388.500486373901
• CID: 172455
• Update Time: 2025-04-19

Hexanoic acid,6-[4-[[5-(1H-imidazol-1-yl)pentyl]oxy]phenoxy]-2,2-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Hexanoic acid,6-[4-[[5-(1H-imidazol-1-yl)pentyl]oxy]phenoxy]-2,2-dimethyl-
• 6-[4-(5-imidazol-1-ylpentoxy)phenoxy]-2,2-dimethylhexanoic acid
• YM 212
• 6-(4-((5-(-1H-Imidazol-1-yl)pentyl)oxy)phenoxy)-2,2-dimethylhexanoic acid
• 6-(4-{[5-(1H-imidazol-1-yl)pentyl]oxy}phenoxy)-2,2-dimethylhexanoic acid
• AC1L2WK8
• Hexanoic acid, 6-(4-((5-(1H-imidazol-1-yl)pentyl)oxy)phenoxy)-2,2-dimethyl-
• SureCN9786253
• YM-212

• Inchi： 1S/C22H32N2O4/c1-22(2,21(25)26)12-4-7-17-28-20-10-8-19(9-11-20)27-16-6-3-5-14-24-15-13-23-18-24/h8-11,13,15,18H,3-7,12,14,16-17H2,1-2H3,(H,25,26)
• InChI Key： RWACOJASAIEHOK-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=CC=1)OCCCCCN1C=NC=C1)CCCCC(C(=O)O)(C)C

Computed Properties

• Exact Mass: 388.23636
• Monoisotopic Mass: 388.236208
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 14
• Complexity: 436
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 73.6

Experimental Properties

• Density: 1.09
• Boiling Point: 602.5°Cat760mmHg
• Flash Point: 318.2°C
• Refractive Index: 1.532
• PSA: 73.58
• LogP: 4.79230